Cas no 1188087-56-0 (Methyl 2-(chlorosulfonyl)-4-methylbenzoate)

• Product Name: Methyl 2-(chlorosulfonyl)-4-methylbenzoate
• CAS No: 1188087-56-0
• MF: C₉H₉ClO₄S
• MW: 248.683360815048
• MDL: MFCD09746477
• CID: 4576425
• PubChem ID: 20671423
• Update Time: 2025-10-24

Methyl 2-(chlorosulfonyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chlorosulfonyl)-4-methylbenzoate
• methyl 2-chlorosulfonyl-4-methylbenzoate
• 4-Methyl-2-chlorosulfonyl-benzoic acid methyl ester

• MDL： MFCD09746477
• Inchi： 1S/C9H9ClO4S/c1-6-3-4-7(9(11)14-2)8(5-6)15(10,12)13/h3-5H,1-2H3
• InChI Key： DVIBSXMENIYDQQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C=CC=1C(=O)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 2.2
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-(chlorosulfonyl)-4-methylbenzoate

Methyl 2-(chlorosulfonyl)-4-methylbenzoate: A Comprehensive Overview

Methyl 2-(chlorosulfonyl)-4-methylbenzoate, identified by the CAS number 1188087-56-0, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzoate group substituted with a chlorosulfonyl group at the 2-position and a methyl group at the 4-position, making it a derivative of benzoic acid with specific functional groups that contribute to its reactivity and utility.

The synthesis of Methyl 2-(chlorosulfonyl)-4-methylbenzoate involves advanced chemical methodologies, including Friedel-Crafts acylation and subsequent sulfonation or chlorination steps. Recent studies have explored more efficient and environmentally friendly routes to synthesize this compound, leveraging catalytic systems and green chemistry principles. These advancements have not only improved the yield but also reduced the environmental footprint associated with its production.

One of the most promising applications of Methyl 2-(chlorosulfonyl)-4-methylbenzoate lies in its use as an intermediate in pharmaceutical chemistry. The compound's sulfonyl group is known to enhance bioavailability and stability in drug molecules, making it a valuable building block for developing new therapeutic agents. For instance, researchers have utilized this compound in the synthesis of inhibitors for certain enzymes implicated in cancer and inflammatory diseases.

In agrochemicals, Methyl 2-(chlorosulfonyl)-4-methylbenzoate has shown potential as a precursor for herbicides and fungicides. Its ability to form stable esters and its reactivity under specific conditions make it suitable for designing compounds with targeted pest control properties. Recent studies have focused on optimizing its application in sustainable agriculture, where reducing chemical inputs while maintaining crop productivity is a critical goal.

The environmental impact of Methyl 2-(chlorosulfonyl)-4-methylbenzoate has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure that its use aligns with eco-friendly practices. Findings indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, Methyl 2-(chlorosulfonyl)-4-methylbenzoate (CAS No. 1188087-56-0) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.